2-Chloro-1-[3-(ethyldisulfanyl)-4-nitrophenoxy]-4-(trifluoromethyl)benzene

• CAS No.: 88465-03-6
• Molecular Formula: C15H11ClF3NO3S2
• Molecular Weight: 409.8 g/mol
• IUPAC Name: 2-chloro-1-[3-(ethyldisulfanyl)-4-nitrophenoxy]-4-(trifluoromethyl)benzene
• InChI: InChI=1S/C15H11ClF3NO3S2/c1-2-24-25-14-8-10(4-5-12(14)20(21)22)23-13-6-3-9(7-11(13)16)15(17,18)19/h3-8H,2H2,1H3
• InChI Key: HJRHTXIBZFYWBP-UHFFFAOYSA-N
• Canonical SMILES: CCSSC1=C(C=CC(=C1)OC2=C(C=C(C=C2)C(F)(F)F)Cl)[N+](=O)[O-]

Description

2-Chloro-1-[3-(ethyldisulfanyl)-4-nitrophenoxy]-4-(trifluoromethyl)benzene is a useful research compound. Its molecular formula is C15H11ClF3NO3S2 and its molecular weight is 409.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1.62 parts by weight of ethanethiol and 2.6 parts by weight of triethylamine were added simultaneously to a solution of 10 parts by weight of 3-(2'-chloro-4'-trifluoromethylphenoxy)-6-nitrobenzenesulfenyl chloride in 100 parts by volume of absolute ether, and stirring was continued for a further 2 hours at room temperature. The reaction mixture was filtered, and the filtrate was extracted with dilute aqueous hydrochloric acid and water, dried over magnesium sulfate, filtered, and evaporated down under reduced pressure. 8 parts by weight (98% yield) of 3-(2'-chloro-4'-trifluoromethylphenoxy)-6-nitrophenyl ethyl disulfide of refractive index nD25 : 1.6067 were obtained (compound No. 4).